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Compound of Interest

Compound Name: BMS-561392 formate

Cat. No.: B12385739

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation, storage, and handling of a BMS-561392 formate stock solution in dimethyl
sulfoxide (DMSO). BMS-561392 is a potent and selective inhibitor of TNF-a converting enzyme
(TACE), also known as ADAM17, and is a valuable tool for research in inflammatory diseases
and cancer.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative information for BMS-561392 formate.

Parameter Value Reference
Synonyms DPC 333 formate [3]
Molecular Formula C2sH34N406 [3114]
Molecular Weight 522.59 g/mol [3114]
Solubility in DMSO 250 mg/mL (478.39 mM) [4]

Purity >95% - 97.00% [5][6]
Appearance Solid [3]
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Mechanism of Action and Signaling Pathway

BMS-561392 is a selective inhibitor of TACE (ADAM17), a metalloproteinase responsible for
the cleavage of the membrane-bound precursor of Tumor Necrosis Factor-alpha (TNF-a) to its
soluble, active form.[1][2] By inhibiting TACE, BMS-561392 effectively reduces the levels of
soluble TNF-a, a key cytokine involved in systemic inflammation.[4][6] This mechanism of
action makes it a compound of interest for studying and potentially treating inflammatory
conditions such as rheumatoid arthritis and inflammatory bowel disease.[1][2] TACE is also
involved in the shedding of various other cell surface proteins, and its inhibition can modulate

their respective signaling pathways.[7]
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Caption: Inhibition of TNF-a release by BMS-561392.

Experimental Protocol: Preparation of BMS-561392
Formate Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of BMS-561392 formate in
DMSO.

3.1. Materials and Equipment

o BMS-561392 formate powder

e Anhydrous/molecular sieve-dried DMSO

» Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance
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o Vortex mixer
o Pipettes and sterile, filtered pipette tips
* Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Stock Solution Preparation Workflow

1. Weigh BMS-561392
formate powder

:

2. Add appropriate
volume of DMSO

:

3. Vortex to dissolve

4. Aliquot into
single-use vials

(5. Store at -20°C or -80°C)
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Caption: Workflow for preparing BMS-561392 formate stock solution.

3.3. Step-by-Step Procedure

e Pre-handling: Before opening, gently tap the vial of BMS-561392 formate powder to ensure
all the powder is at the bottom.[8]

e Weighing: Accurately weigh the desired amount of BMS-561392 formate powder using a
calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 5.226 mg of the compound.

e Calculation:

o Volume of DMSO (in L) = (Mass of compound (in g) / Molecular Weight (in g/mol )) /
Desired Concentration (in mol/L)

o Example for 1 mL of 10 mM stock solution:

Mass = 5.226 mg = 0.005226 g

Molecular Weight = 522.59 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Volume of DMSO = (0.005226 g / 522.59 g/mol ) / 0.010 mol/L =0.001 L=1 mL

o Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the BMS-
561392 formate powder.

e Mixing: Cap the vial tightly and vortex the solution until the compound is completely
dissolved. Gentle warming (up to 37°C) or sonication can be used to aid dissolution if
necessary, though BMS-561392 formate is highly soluble in DMSO.[4]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in tightly sealed microcentrifuge tubes or amber glass vials.[9]
Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[9]
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Application and Handling Guidelines

o Working Solutions: To prepare a working solution for cell-based assays, dilute the DMSO
stock solution in the desired aqueous buffer or cell culture medium. It is recommended to
perform serial dilutions in DMSO first before the final dilution into the aqueous medium to
prevent precipitation.

e DMSO Concentration: The final concentration of DMSO in cell culture should be kept low
(typically < 0.1% to 0.5%) to avoid cytotoxicity.[9] Always include a vehicle control (medium
with the same final concentration of DMSO) in your experiments.

 Stability: BMS-561392 formate in DMSO is stable for up to one year when stored at -80°C.
[4] Avoid repeated freeze-thaw cycles as this can degrade the compound.

o Safety Precautions: Handle BMS-561392 formate and DMSO in a well-ventilated area,
preferably a chemical fume hood. Wear appropriate personal protective equipment, including
gloves, safety glasses, and a lab coat. Refer to the Material Safety Data Sheet (MSDS) for
detailed safety information.

By following these guidelines and protocols, researchers can ensure the accurate and effective
use of BMS-561392 formate in their experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparing BMS-561392 Formate Stock Solution in
DMSO: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385739#preparing-bms-561392-formate-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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